Journal Name:Science Bulletin
Journal ISSN:2095-9273
IF:20.577
Journal Website:https://www.journals.elsevier.com/science-bulletin
Year of Origin:0
Publisher:Elsevier BV
Number of Articles Per Year:165
Publishing Cycle:
OA or Not:Not
Wet creping of paperboard
Science Bulletin ( IF 20.577 ) Pub Date: 2022-11-09 , DOI: 10.1515/npprj-2022-0072
We describe a wet creping approach, applicable not only for softwood kraft papers in the grammage range of 30–120 g/m2 but also for 300 g/m2 CTMP board. Creping of board requires a certain level of deformability in the material, which is controlled by its solids content. The concept was tested at laboratory scale using a device on which temperature, blade angle and line load could be adjusted. The sample density was decreased by creping due to small-scale delamination of the structure, leading to separate inner layers with a wavy appearance. The strain at break was remarkably increased and agreed well with the theoretical estimate based on the crepe ratio and the breaking strain of the uncreped sample. Simultaneously, tensile strength was reduced by creping. In terms of tensile strength and stretch, 60–70 % solids content during creping was optimal for the tested board.
Detail
Fibers pre-treatments with sodium silicate affect the properties of suspensions, films, and quality index of cellulose micro/nanofibrils
Science Bulletin ( IF 20.577 ) Pub Date: 2022-07-18 , DOI: 10.1515/npprj-2022-0037
The characteristics of cellulose micro/nanofibrils (MFC/CNF) can be improved with pre-treatments of the original fibers. The present work is proposed to study pre-treatment with sodium silicate (Na2SiO3) on bleached fibers of Eucalyptus sp. (EUC) and Pinus sp. (PIN) and its effects on the quality index of MFC/CNF. Particle homogeneity, turbidity, and microstructure of the suspensions were evaluated. Similarly, the physical-mechanical, and barrier properties of the films were studied. With the results obtained for suspensions and films, the quality index (QI) was MFC/CNF calculated. The smallest particle dimension was observed for MFC/CNF of Pinus sp. with 10 % of Na2SiO3, as well as the lowest turbidity (∼350 NTU) was obtained for MFC/CNF of Pinus sp. with 5 % of Na2SiO3. The pre-treatments reduced the transparency of the films by ∼25 % for EUC and ∼20 % for PIN. The films presented a suitable barrier to UVC radiation, water vapor, and oil. The tensile strength of EUC and PIN films was increased by 20 % using 10 % of Na2SiO3. The same concentration of Na2SiO3 provided QI 70 for EUC MFC/CNF. The Na2SiO3 was efficient to obtain the MFC/CNF with interesting properties and suitable to generate films with parameters required for packaging.
Detail
Effect of cellulose micro/nanofibrils and carboxylated styrene butadiene rubber coating on sack kraft paper
Science Bulletin ( IF 20.577 ) Pub Date: 2023-07-06 , DOI: 10.1515/npprj-2023-0016
The main objective of this research is to evaluate the influence of coating based on cellulose micro/nanofibrils (CMF) and carboxylated styrene butadiene rubber (XSBR) on sack kraft paper, for possible use in packaging. Filmogenic solutions were applied manually as a coating on sack kraft paper. These solutions were prepared by suspensions of CMF 1.5 % w/v with the addition of different content of XSBR (0, 2, 10, and 20 % about the total mass of CMF). Uncoated sack kraft paper was used as control. Films were obtained by casting and characterized physically, morphologically, and mechanically. The results demonstrated that XSBR and CMF composite suspension showed good performance as a coating on sack kraft paper. The formation of homogeneous structures well distributed on paper can be observed on scanning electron microscope images. Coatings containing XSBR presented a smoother surface, less porosity and hydrophilicity, and a greater coalescence, with good properties of air resistance and water vapor permeability. However, regarding mechanical properties, there were no improvements in coated papers. Therefore, the present study contributed information on the development of more flexible and hydrophobic cellulosic papers for possible applications in the industrial packaging sector.
Detail
Research on coating modification and application of papermaking Fenton sludge
Science Bulletin ( IF 20.577 ) Pub Date: 2022-09-05 , DOI: 10.1515/npprj-2022-0045
In order to solve the environmental problems caused by landfilling and incineration of Fenton sludge, realize the recycling of papermaking solid waste. In this paper, we explored the formation of a layer of calcium carbonate coating on the surface of Fenton sludge by crystallization coating in the Fenton sludge-[Ca(OH)2/H2O]-CO2 three-phase reaction system to improve the brightness of Fenton sludge and apply it to the filling of paper. The effects of particle size, temperature, stirring rate and calcium hydroxide addition on crystallization coating effect were studied. The advantages and disadvantages of the coating effect are mainly judged by the brightness and dustiness of the powder material. The research results show that when the particle size is 38–48 μm, the temperature is 25 °C, the stirring speed is 600 r/min, and the ratio of calcium hydroxide to Fenton sludge is 2:1, the brightness of the composite can be increased from 3.56 % ISO to 64.24 % ISO.
Detail
Flocculation of alkyl ketene dimer and calcium carbonate on paper sizing and filling performance
Science Bulletin ( IF 20.577 ) Pub Date: 2023-03-06 , DOI: 10.1515/npprj-2022-0079
In order to solve the conflict between precipitated calcium carbonate (PCC) filling and alkyl ketene dimer (AKD) sizing for paper, this study explored two new flocculation methods: AKD and PCC were flocculated separately in the process ((A)(P)F), while the two pre-flocs from AKD and PCC were blended in the process ((AP)F). The result showed that increasing the dosage of the flocculant cationic starch (CS) resulted in a significant growth in the median size of PCC flocs and reduction in the specific surface area, turbidity, the negative charge of Zeta potential, as well as the adsorption capacity of PCC to AKD. Consequently the sizing degree and filler retention rate of the handsheets rose markedly. With 125 mg g−1 of CS, compared with the conventional process, the filler retention rate for (A)(P)F grew up to 86.16%; the Cobb60 values for both (AP)F and (A)(P)F declined, and the contact angle (CA) increased to 120.65° and 127.65° respectively. At the same time, the filler bondability factor (FBF) were increased due to the intensified bonding force between fibers, and resultantly the comparable mechanical properties of papersheets with a high level of filler retention was obtained from (AP)F and (A)(P)F flocculation processes.
Detail
Feasibility for the preparation of aerogels with celluloses extracted mildly from waste palm leaves
Science Bulletin ( IF 20.577 ) Pub Date: 2022-12-22 , DOI: 10.1515/npprj-2022-0084
Reasonable use and disposal of agricultural and forestry wastes become an urgent focus of attention with the dangers of pollution and squandering. In this paper, palm leaves, a typical kind of cellulose-rich agricultural and forestry waste, were attempted to prepare high-valued porous aerogels with cellulose by a short and mild extraction followed by the process of cross-linking with polyvinyl alcohol (PVA). Scanning electron microscope (SEM), Fourier transform-infrared (FTIR), X-ray diffraction (XRD), Bruno-Emmett-Teller (BET), and thermogravimetric analysis (TGA) were applied to examine their structures, chemical composition, and performance compared with hardwood cellulose aerogels. The results showed that palm leaf cellulose could be extracted friendly under mild extraction of 5% NaOH solution for 7 h, following 10% H2O2 solution for 8 h at 80 °C, which inhibits effectively the alkaline hydrolysis of cellulose with the extraction rate of 35.25%, the cellulose purity of 87.12%, and crystallinity of 69.9%. Compared with hardwood cellulose aerogel, the prepared environmentally friendly and recyclable palm leaf cellulose aerogel is a promising application material with similar ultra-low density, high porosity, specific surface area, thermal stability, and better compression resilience, which provides a new technical direction for the high-value application of agricultural and forestry wastes.
Detail
Experimental investigation into paper dust formation during knife edge cutting on a laboratory scale
Science Bulletin ( IF 20.577 ) Pub Date: 2022-12-09 , DOI: 10.1515/npprj-2022-0070
Especially in the field of paper and print post-processing on an industrial scale, continuous cutting operations generate paper dust. Despite preventive measures like dedusting units, a high paper web velocity induces the release of particulate dust. As a result, the particles settle and accumulate on machine components and in the surrounding area. Resuspended particles around a potential ignition source represent a fire hazard. The prevention of such fire incidents requires frequent servicing and maintenance. However, the shutdown time on industrial scale applications remains cost-intensive. In this research, a cutting plotter executes reproducible knife edge cutting sequences to identify significant parameters affecting the paper dust formation on a macro and micro scale. For this purpose, an extraction system collects the exposed particles along the cutting line. The applied methods include gravimetric determination of the dust mass and dynamic image analysis to characterise particle size and shape. Final results indicate a significant influence of the blade wear condition.
Detail
To improve the disintegration potential of toilet grade tissue paper
Science Bulletin ( IF 20.577 ) Pub Date: 2022-08-31 , DOI: 10.1515/npprj-2022-0051
Disintegration potential of toilet grade tissue paper is one of the most important parameter keeping in mind the worldwide water scarcity faced by human race in current decade. The aim of this experimental study is to improve the disintegration potential of toilet tissue. Softener is used as debonding material. The right amount dry strength required by Toilet tissue is maintained by controlled fiber refining. High fiber bonding would lower the disintegration potential of the tissue paper, thus hampering the aim of study. The initial freeness of the pulp slurry was found 16°SR. It was then further refined in controlled manner to various degrees of freeness (i. e. 22, 24, 26, 28 and 30°SR). Bulk, Strength properties along with disintegration time and softness of 15GSM hand sheets prepared from each set of pulp slurry was investigated. Turbidity test was done to check the cloudiness. Upon analysing, it was found that the paper developed at 24°SR freeness having bulk 4.85 cc/gm, breaking length 750 meter, softness 80 Hand feel units, and disintegration time 08 seconds was most suitable having the better softness, optimum strength and higher disintegration potential as compared to the benchmarked samples.
Detail
The influence of fibrous suspension flow regimes on the formation of tissue paper manufactured from different furnish compositions
Science Bulletin ( IF 20.577 ) Pub Date: 2023-04-19 , DOI: 10.1515/npprj-2023-0011
The present work was based on analysis of the flow regime of fibre suspensions, that corresponds to furnishes and process conditions typically established for tissue paper manufacturing, i.e., under the common range of stock consistencies at the machine headbox and most usual furnish compositions. The flocculation potential of fibre suspensions used for toilet papers, facial tissues, paper towels and table napkins were evaluated on the principles of analytical concepts for fibre agglomeration propensity. The results show crowding numbers from 5.0 to 69.0, depending on the type of fibre or fibre blending ratios. The findings regarding agglomeration factors indicate that flow regimes are mainly in semi-concentrated and around gel state zones but reached the concentrated flow regime, in extreme conditions of fibre morphology and stock consistency. The influence of hardwood and softwood mixture ratios on the fibre suspension features is shown and discussed for common formulations of tissue base paper. The effect of fibre length and coarseness on the flocculation potential and the impacts of fibre suspension flow regimes on the structural properties of tissue paper, such as the formation uniformity are discussed, demonstrating the reasons for the preferred use of high hardwood content in furnish balance for tissue paper manufacturing.
Detail
Study on manufacturing hot water-resistant PVOH coated paper by gas grafting palmitoyl chloride (II)–Control of palmitoyl chloride penetration by inorganic pigments coating
Science Bulletin ( IF 20.577 ) Pub Date: 2023-01-09 , DOI: 10.1515/npprj-2022-0069
In this experiment, we explored how to control the penetration of palmitoyl chloride in the gas grafting of PVOH-coated paper. When calcium carbonate was pre-coated, the gas grafting reaction of the PVOH-coated paper tended to be inhibited. It is believed that palmitoyl chloride is additionally consumed by moisture generated when calcium carbonate neutralizes hydrochloric acid gas, a by-product of the graft reaction, thereby inhibiting the graft reaction and reducing the hydrophobization efficiency by generating unreacted residual free fatty acids. Unlike calcium carbonate, the clay coating layer blocks the penetration of vaporized palmitoyl chloride and improves the gas grafting density of PVOH without moisture generation. The PVOH coating layer, where vaporized palmitoyl chloride penetrates, is thinly processed to avoid unnecessary graft reactions in the thickness direction, and the propagation of palmitoyl chloride in the gas phase is blocked by the clay-coating layer. In previous studies, an excess of 1400 mg/m2 of palmitoyl chloride was required to secure strong hydrophobicity of less than 10 g/m2 of Cobb hot water absorption. However, by pre-coating the clay, only 650 mg/m2 of palmitoyl chloride, which was about a 53% reduction compared to previous studies, was sufficient to perform a strong hydrophobic treatment.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
综合性期刊1区 MULTIDISCIPLINARY SCIENCES 综合性期刊1区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
8.50 90 Science Citation Index Science Citation Index Expanded Not
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https://www.elsevier.com/journals/science-bulletin/2095-9273/guide-for-authors
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